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Compound Focus: tert-Buty-P4

CAS No.: 111324-04-0

Cat. No.: S1492343

Based on the search results, "tert-Buty-P4" is highly likely to be a chemical compound containing a tert-
butyl group. A prominent example of such a compound is 2,4-Di-tert-butylphenol (2,4-DTBP), a synthetic

phenolic antioxidant [1].

While the specific toxicological data for "tert-Buty-P4" is unavailable, studies on 2,4-DTBP in aquatic
organisms like common carp have demonstrated significant hepatotoxicity (liver damage). The key toxic

effects observed include [1]:

e Cellular Damage: Pathological changes in the liver, including hepatocyte nuclear pyknosis,
inflammatory cell infiltration, and apoptosis (programmed cell death).

¢ Oxidative Stress: Induction of reactive oxygen species (ROS) overload and disruption of the body's
antioxidant defense system, indicated by reduced activity of key enzymes like superoxide dismutase
(SOD), catalase (CAT), and glutathione peroxidase (GSH-Px).

¢ Induced Autophagy: Accumulation of autophagosomes in the liver and changes in protein levels
(decreased mTOR, increased LC3II/LC3I ratio) signaling disrupted cellular self-degradation
processes.

¢ Inflammatory Response: Increased mRNA levels of pro-inflammatory cytokines (NF-kB, TNF-a, IL-
1, IL-6) and modulation of proliferator-activated receptors (PPARS), to which 2,4-DTBP can directly
bind.

Framework for Handling Unknown Chemicals

In a research setting, the absence of a specific Safety Data Sheet (SDS) requires a stringent, precautionary

approach. The following workflow outlines the key steps for safely handling a chemical like "tert-Buty-P4"
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with limited safety information.
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Workflow for handling chemicals without a specific SDS

This diagram outlines a systematic risk management strategy. Key actions within this framework include:

e Basic Prudent Practices: Always assume the chemical is highly toxic. Use a fume hood, wear
appropriate Personal Protective Equipment (PPE) such as gloves and lab coats, and work with the
smallest practical quantities [2] [3].
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e Consult General Safety Frameworks: Refer to established occupational exposure limits for

structurally similar compounds. In the United States, these include OSHA's Permissible Exposure
Limits (PELs), NIOSH Recommended Exposure Limits (RELs), and ACGIH Threshold Limit Values

(TLVs) [2] [3].

¢ Implement Rigorous Controls: Use engineering controls (like fume hoods) and administrative

controls (like standard operating procedures) to minimize exposure [3].

Key Experimental Findings from a Related Compound

The table below summarizes the experimental findings from a study on 2,4-DTBP, which serves as a useful

analog for understanding potential toxicological mechanisms [1].

Toxicological Aspect

Experimental Findings (in common
carp)

Key Methodologies Cited

Liver Histopathology

Oxidative Stress

Autophagy
Induction

Immune &
Inflammatory
Response

Receptor Interaction

Hepatocyte nuclear pyknosis,
inflammatory cell infiltration,
apoptosis.

Increased ROS; reduced activity of
SOD, CAT, GSH-Px.

Autophagosome accumulation;
decreased mTOR protein; increased
LC3II/LC3I ratio.

Decreased serum LZM, AKP, IgM,
C3, C4; increased mRNA of NF-kB,
TNF-a, IL-1[, IL-6.

Binding to the internal active pocket
of PPARs (q, /3, ).

Histological staining & microscopic
analysis.

Biochemical assays to measure ROS
and enzyme activity.

Transmission Electron Microscopy
(TEM); Western Blot analysis.

ELISA/Spectrophotometry;
Quantitative Real-Time PCR (gPCR).

Molecular Docking simulations.

How to Proceed Without a Specific SDS

Given the lack of specific data, here are concrete steps you can take:
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e Contact the Supplier: The most reliable action is to request the SDS directly from the chemical
manufacturer or supplier.

e Search by CAS Number: If you have the CAS Registry Number for "tert-Buty-P4," search for it in
databases like PubChem, the NIH's Hazardous Substances Data Bank (HSDB), or directly from major
chemical suppliers.

e Consult General Guidelines: Adhere to your institution's chemical hygiene plan and consult
resources like the NIOSH Pocket Guide to Chemical Hazards for general safety principles when
handling organic compounds of unknown toxicity [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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